![molecular formula C17H18INO B215508 2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline](/img/structure/B215508.png)
2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline, also known as IPEH, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. IPEH is a tetrahydroisoquinoline derivative that has been synthesized using various methods.
Mechanism of Action
The mechanism of action of 2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, studies have shown that this compound can interact with various cellular targets, including DNA, proteins, and enzymes. This compound has been shown to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the PI3K/Akt pathway. This compound has also been shown to inhibit the production of inflammatory cytokines and reduce oxidative stress, thereby exerting its anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth and proliferation of cancer cells, induce apoptosis, and reduce oxidative stress. In vivo studies have shown that this compound can reduce tumor growth and improve survival rates in animal models of cancer. This compound has also been shown to have anti-inflammatory and neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline is its potential as a therapeutic agent for cancer and neurodegenerative diseases. However, there are also limitations to its use in lab experiments. This compound has low solubility in water, which can affect its bioavailability and limit its use in in vivo studies. Additionally, the synthesis of this compound can be challenging and time-consuming, which can limit its availability for research purposes.
Future Directions
There are several future directions for the research on 2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline. One direction is to further investigate its mechanism of action and cellular targets. Another direction is to optimize its synthesis method to improve its bioavailability and reduce its production time. Additionally, future studies could investigate the potential of this compound as a therapeutic agent for other diseases, such as cardiovascular disease and diabetes.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While there are limitations to its use in lab experiments, the potential therapeutic applications of this compound make it a promising candidate for further research.
Synthesis Methods
2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline can be synthesized using various methods. One of the most common methods involves the reaction of 4-iodophenol with 2-(2-bromoethyl)-1,2,3,4-tetrahydroisoquinoline in the presence of a palladium catalyst. The resulting product is then treated with sodium hydroxide to obtain this compound. Other methods involve the use of different starting materials and catalysts.
Scientific Research Applications
2-[2-(4-Iodophenoxy)ethyl]-1,2,3,4-tetrahydroisoquinoline has been the subject of numerous scientific studies due to its potential therapeutic applications. One of the most promising applications of this compound is its use as an anticancer agent. Studies have shown that this compound can induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation. This compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C17H18INO |
---|---|
Molecular Weight |
379.23 g/mol |
IUPAC Name |
2-[2-(4-iodophenoxy)ethyl]-3,4-dihydro-1H-isoquinoline |
InChI |
InChI=1S/C17H18INO/c18-16-5-7-17(8-6-16)20-12-11-19-10-9-14-3-1-2-4-15(14)13-19/h1-8H,9-13H2 |
InChI Key |
IYOYYCTVEGTQAD-UHFFFAOYSA-N |
SMILES |
C1CN(CC2=CC=CC=C21)CCOC3=CC=C(C=C3)I |
Canonical SMILES |
C1CN(CC2=CC=CC=C21)CCOC3=CC=C(C=C3)I |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.